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Compound of Interest

Compound Name: tert-Butyl propiolate

Cat. No.: B084159

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling tert-Butyl propiolate, a flammable and irritant chemical. Adherence to
these procedural steps will minimize risk and ensure safe operational conduct and disposal.

Properties and Hazards of tert-Butyl propiolate

Understanding the characteristics of tert-Butyl propiolate is the first step toward safe
handling. This colorless to pale yellow liquid presents several hazards that necessitate careful
management.[1]

Property Value Source
Molecular Formula C7H1002 [2]
Molecular Weight 126.15 g/mol [2]
Boiling Point 52-53 °C at 27 mmHg [3]
Melting Point 18-20 °C [3]
Density 0.919 g/mL at 25 °C [3]
Flash Point 28 °C (82.4 °F) - closed cup

GHS Hazard Classification:
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Hazard Class Category Signal Word Hazard Statement
o ) H226: Flammable
Flammable Liquids 3 Warning o
liquid and vapor[2]
Skin ) H315: Causes skin
) o 2 Warning S
Corrosion/Irritation irritation[2]
Serious Eye ] H319: Causes serious
o 2 Warning o
Damage/Eye Irritation eye irritation[2]
Specific Target Organ
o ) ] H335: May cause
Toxicity (Single 3 Warning ) o
respiratory irritation[2]
Exposure)

Personal Protective Equipment (PPE)

The appropriate selection and use of PPE are critical to prevent exposure. The following table
summarizes the recommended PPE for handling tert-Butyl propiolate.

Body Part Recommended Protection Specifications

Safety glasses with side-

shields or goggles. A face Conforming to EN166 (EU) or
Eyes/Face o

shield is recommended when NIOSH (US) approved.[4]

handling larger quantities.

Chemical-resistant gloves. A Nitrile or neoprene gloves are
Skin lab coat or chemical-resistant suitable. Ensure gloves are

apron should be worn. inspected before use.

Use in a well-ventilated area,

preferably a chemical fume

hood. If ventilation is
Respiratory inadequate, a respirator with

an appropriate filter (e.g., type
ABEK (EN14387)) should be
used.
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Operational Plan for Safe Handling

A systematic approach to handling tert-Butyl propiolate will ensure safety throughout the
experimental workflow.

1. Preparation and Precautionary Measures:

Work Area: All work with tert-Butyl propiolate should be conducted in a well-ventilated
chemical fume hood.[4]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[5]
[6][7] Use explosion-proof electrical equipment.[6][7]

Static Discharge: Take precautionary measures against static discharge by grounding and
bonding containers and receiving equipment.[7]

Emergency Equipment: Ensure an eyewash station, safety shower, and fire extinguisher (dry
chemical, CO2, or alcohol-resistant foam) are readily accessible.[6][8]

. Handling and Experimental Procedure:

Container Handling: Keep the container tightly closed when not in use.[6][7] Store in a cool,
dry, and well-ventilated place.[1][4][6]

Dispensing: Use only non-sparking tools when opening and dispensing the chemical.[7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after
handling.[9] Do not eat, drink, or smoke in the work area.

. Spill and Emergency Procedures:

Small Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite)
and place it in a sealed container for disposal.

Large Spills: Evacuate the area. Contain the spill if possible. Use spark-proof tools and
explosion-proof equipment for cleanup.[10] Prevent the spill from entering drains.[4]

First Aid:
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o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do.[5][9] Seek medical attention.[5]

o Skin Contact: Remove contaminated clothing immediately.[5][6] Wash the affected area
with soap and plenty of water.[5] If skin irritation occurs, seek medical advice.

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[5][6]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[5]

Disposal Plan

Proper disposal of tert-Butyl propiolate and its contaminated waste is crucial to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection: Collect all waste, including unused product and contaminated materials
(e.g., gloves, absorbent materials), in a clearly labeled, sealed, and appropriate container.

o Disposal Method: Dispose of the chemical waste through a licensed professional waste
disposal service.[4] It may be possible to burn the material in a chemical incinerator
equipped with an afterburner and scrubber.

e Regulations: Adhere to all local, state, and federal regulations for hazardous waste disposal.

Below is a diagram illustrating the logical workflow for the safe handling of tert-Butyl
propiolate.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://www.fishersci.com/shop/products/tert-butyl-propiolate-98-thermo-scientific/AC435390010
https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-B3327.pdf
https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://static.cymitquimica.com/products/3B/pdf/sds-B3327.pdf
https://www.chemicalbook.com/msds/tert-butyl-propiolate.pdf
https://www.benchchem.com/product/b084159?utm_src=pdf-body
https://www.capotchem.com/doc/viewmsds_13831-03-3.html
https://www.benchchem.com/product/b084159?utm_src=pdf-body
https://www.benchchem.com/product/b084159?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“@ Safety Operating Guide

Check Availability & Pricing

1. Preparation Emergency Protocol
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Caption: Workflow for Safe Handling of tert-Butyl propiolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. CAS 13831-03-3: tert-butyl propiolate | CymitQuimica [cymitquimica.com]

. tert-Butyl propiolate | C7H1002 | CID 543038 - PubChem [pubchem.ncbi.nlm.nih.gov]
. TERT-BUTYL PROPIOLATE | 13831-03-3 [chemicalbook.com]

. capotchem.com [capotchem.com]

. chemicalbook.com [chemicalbook.com]

. Static.cymitquimica.com [static.cymitquimica.com]

. tert-Butyl Propiolate | 13831-03-3 | TCI AMERICA [tcichemicals.com]

°
(0] ~ (o)) ()] EEN w N =

. hj.gov [nj.gov]
e 9. tert-Butyl propiolate, 98% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific
[fishersci.com]

e 10. buyat.ppg.com [buyat.ppg.com]

» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling tert-Butyl Propiolate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084159#personal-protective-equipment-for-handling-
tert-butyl-propiolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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